4-bromo-N-((2,5-dimethylfuran-3-yl)methyl)thiophene-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the Suzuki–Miyaura (SM) cross-coupling reaction, which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .Chemical Reactions Analysis
The Suzuki–Miyaura (SM) coupling reaction is often used in the synthesis of similar compounds . This reaction involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .Scientific Research Applications
Synthesis of Other Compounds
The compound can be used in the synthesis of other complex molecules. For instance, it can undergo metalation-alkylation reaction with various electrophiles to form various 5-alkylated 2-bromo products .
Organic Semiconductors
Thiophene derivatives, including 4-bromo-N-((2,5-dimethylfuran-3-yl)methyl)thiophene-2-carboxamide, have shown promising developments towards new technologies in electronics . They play a significant role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene-mediated molecules are used in the fabrication of organic field-effect transistors (OFETs) . These are a type of transistor that utilizes an organic semiconductor in its channel.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . OLEDs are used in the creation of digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones.
Pharmaceutical Applications
Thiophene-derived small organic molecules have shown a wide variety of applications in the pharmaceutical field . They have been used in the development of anticancer agents and anti-atherosclerotic agents .
Agrochemical Applications
Thiophene derivatives have also found applications in the agrochemical industry . They have been used in the development of various pesticides and insecticides .
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura coupling reactions , which suggests that its targets could be related to this process.
Mode of Action
In the context of suzuki–miyaura coupling, the reaction involves the oxidative addition of an electrophilic organic group to a palladium catalyst, followed by transmetalation, where a nucleophilic organic group is transferred from boron to palladium .
Biochemical Pathways
It’s known that suzuki–miyaura coupling reactions are widely used in organic synthesis , suggesting that this compound could affect pathways involving carbon-carbon bond formation.
Result of Action
It’s known that suzuki–miyaura coupling reactions can result in the formation of new carbon-carbon bonds , suggesting that this compound could have a similar effect.
Action Environment
It’s known that the stability of organoboranes, which are often used in suzuki–miyaura coupling reactions, can be affected by air and moisture . This suggests that similar environmental factors could potentially influence the action of this compound.
properties
IUPAC Name |
4-bromo-N-[(2,5-dimethylfuran-3-yl)methyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO2S/c1-7-3-9(8(2)16-7)5-14-12(15)11-4-10(13)6-17-11/h3-4,6H,5H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNVCDPPHBNPAFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)CNC(=O)C2=CC(=CS2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-N-[(2,5-dimethylfuran-3-YL)methyl]thiophene-2-carboxamide |
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